Cas no 1094672-05-5 (6-(4-Aminophenoxy)pyridine-3-carbonitrile)

• Product Name: 6-(4-Aminophenoxy)pyridine-3-carbonitrile
• CAS No: 1094672-05-5
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 2115168
• Update Time: 2025-06-14

6-(4-Aminophenoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-aminophenoxy)-3-Pyridinecarbonitrile
• 6-(4-aminophenoxy)pyridine-3-carbonitrile
• NE42431
• BC2055504
• 3-Pyridinecarbonitrile, 6-(4-aminophenoxy)-
• 6-(4-Aminophenoxy)pyridine-3-carbonitrile

• Inchi： 1S/C12H9N3O/c13-7-9-1-6-12(15-8-9)16-11-4-2-10(14)3-5-11/h1-6,8H,14H2
• InChI Key： WUAFDQWRXXMCBX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Topological Polar Surface Area: 71.9

Additional information on 6-(4-Aminophenoxy)pyridine-3-carbonitrile

Research Briefing on 6-(4-Aminophenoxy)pyridine-3-carbonitrile (CAS: 1094672-05-5)

6-(4-Aminophenoxy)pyridine-3-carbonitrile (CAS: 1094672-05-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-carbonitrile scaffold, has recently garnered attention due to its potential applications in drug discovery and development. The presence of both aminophenoxy and carbonitrile functional groups makes it a versatile intermediate for synthesizing biologically active molecules, particularly in the context of kinase inhibitors and other therapeutic agents.

Recent studies have focused on the synthesis and optimization of 6-(4-Aminophenoxy)pyridine-3-carbonitrile, aiming to enhance its pharmacological properties. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce diverse substituents, thereby expanding the compound's utility in medicinal chemistry. Computational modeling and structure-activity relationship (SAR) studies have also been employed to predict its binding affinity to various biological targets, such as protein kinases involved in cancer and inflammatory diseases.

In vitro and in vivo evaluations of 6-(4-Aminophenoxy)pyridine-3-carbonitrile derivatives have demonstrated promising results. For instance, certain analogs have shown potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a lead structure for developing novel therapeutics, particularly in oncology and immunology. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further underscores its potential as a drug candidate.

Despite these advancements, challenges remain in optimizing the selectivity and toxicity profiles of 6-(4-Aminophenoxy)pyridine-3-carbonitrile-based compounds. Ongoing research is exploring strategies to mitigate off-target effects while maintaining efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-(4-Aminophenoxy)pyridine-3-carbonitrile (CAS: 1094672-05-5) represents a promising scaffold in chemical biology and drug discovery. Its structural versatility and biological activity make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies should focus on elucidating its mechanism of action and expanding its applicability to other disease areas.